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Introduction
AN2718, also known as crisaborole, is a novel benzoxaborole antifungal agent. Its unique

mechanism of action involves the inhibition of fungal protein synthesis through the targeting of

leucyl-tRNA synthetase (LeuRS).[1] By forming an adduct with tRNALeu in the editing site of

the LeuRS enzyme, AN2718 effectively traps the tRNA molecule, leading to a cessation of

protein elongation and subsequent fungal cell death.[1] This application note provides detailed

protocols for assessing the antifungal activity of AN2718 using both cell-based and biochemical

assays. The primary cell-based method described is the broth microdilution assay for

determining the Minimum Inhibitory Concentration (MIC), following the guidelines of the Clinical

and Laboratory Standards Institute (CLSI). Additionally, a biochemical assay to determine the in

vitro inhibition of LeuRS is detailed.

Mechanism of Action of AN2718
AN2718's antifungal activity stems from its specific inhibition of leucyl-tRNA synthetase

(LeuRS), a crucial enzyme in protein biosynthesis. The process, known as the oxaborole tRNA-

trapping (OBORT) mechanism, involves the boron atom of AN2718 forming a stable adduct

with the terminal adenosine of tRNALeu within the editing domain of the LeuRS enzyme.[1]

This covalent complex effectively sequesters the tRNA, preventing its participation in the
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elongation phase of protein synthesis, which ultimately leads to fungal cell growth inhibition and

death.
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Preparation

Assay Setup

Incubation & Readout

1. Culture Fungi
(PDA/SDA)

2. Prepare Inoculum
(Standardize to 0.5 McFarland)

5. Inoculate wells
with fungal suspension

3. Prepare AN2718
Stock Solution (DMSO)

4. Serial Dilution of AN2718
in 96-well plate

6. Add Controls
(Growth & Sterility)

7. Incubate plate
(24-48h for yeast, 4-7d for molds)

8. Visually determine MIC
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Reaction Setup

Incubation & Quenching

Washing & Quantification

1. Prepare Reaction Mix
(Buffer, tRNA, [14C]-Leucine)

2. Add AN2718
(or DMSO control)

3. Add LeuRS enzyme

4. Incubate at 37°C

5. Spot aliquots onto
GF/C filters

6. Precipitate with
cold 5% TCA

7. Wash filters with
TCA and Ethanol

8. Scintillation Counting

9. Calculate IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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